Cas no 2424-53-5 (aniline, sulfuric acid)

• Product Name: aniline, sulfuric acid
• CAS No: 2424-53-5
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 238590
• PubChem ID: 3015090
• Update Time: 2025-06-20

aniline, sulfuric acid Chemical and Physical Properties

Names and Identifiers

• Benzenamine, sulfate (1:1)
• dianilunium sulphate
• aniline, sulfuric acid
• aniline; sulfuric acid
• Aniline sulphate
• DTXSID90942445
• EN300-17957
• EINECS 243-722-3
• aniline hydrogen sulfate
• anilinium hydrogensulphate
• SCHEMBL167327
• Z2301541997
• 20305-50-4
• Sulfuric acid--aniline (1/1)
• NTOLGSSKLPLTDW-UHFFFAOYSA-N
• aniline hydrogen sulfate salt
• 2424-53-5
• Aniline sulphate (1:1)
• AKOS000121972
• EINECS 219-357-0
• NS00084442
• AKOS016371266

• Inchi： 1S/C6H7N.H2O4S/c7-6-4-2-1-3-5-6;1-5(2,3)4/h1-5H,7H2;(H2,1,2,3,4)
• InChI Key： NTOLGSSKLPLTDW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.02527
• Monoisotopic Mass: 191.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: -6.0 deg C
• Boiling Point: 184.4°C at 760 mmHg
• Flash Point: 70°C
• PSA: 100.62

Additional information on aniline, sulfuric acid

Chemical Profile of Aniline and Sulfuric Acid: Applications and Recent Research Developments

Aniline, with the chemical formula C₆H₅NH₂, is an aromatic amine and a crucial intermediate in the chemical industry. Its CAS number, 2424-53-5, uniquely identifies this compound in scientific and industrial contexts. Aniline is widely recognized for its role in synthesizing dyes, pharmaceuticals, and polymers. The compound's unique structure, featuring a benzene ring attached to an amino group, makes it highly reactive and versatile in organic synthesis.

The interaction between aniline and sulfuric acid (H₂SO₄) is particularly significant in industrial processes. Sulfuric acid, a strong mineral acid, is often used as a catalyst or dehydrating agent in reactions involving aniline. This combination facilitates the formation of sulfonated anilines, which are essential in the production of dyes and pharmaceuticals. For instance, sulfanilic acid, derived from aniline and sulfuric acid, is a key intermediate in the synthesis of antibiotics and antiseptics.

In recent years, researchers have explored novel applications of aniline derivatives in medicinal chemistry. The development of new sulfonated anilines has shown promise in treating various diseases, including cancer and infectious disorders. Studies have demonstrated that certain sulfonated aniline compounds exhibit potent anti-inflammatory and antimicrobial properties. These findings highlight the importance of aniline and its derivatives in advancing therapeutic strategies.

The role of sulfuric acid in enhancing the reactivity of aniline has also been a focus of recent research. Researchers have utilized sulfuric acid to modify aniline's structure, leading to the creation of new compounds with improved stability and efficacy. For example, sulfonated anilines have been incorporated into drug delivery systems due to their ability to form stable complexes with active pharmaceutical ingredients (APIs). This innovation has potential implications for targeted drug therapy and controlled release formulations.

Moreover, the environmental impact of using aniline and sulfuric acid has been a subject of investigation. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. One such approach involves catalytic processes that utilize milder conditions compared to traditional methods. These advancements not only improve efficiency but also align with sustainable chemistry principles.

The application of computational chemistry has further enhanced our understanding of the interactions between aniline, sulfuric acid, and other reactants. Molecular modeling techniques have allowed researchers to predict reaction outcomes with high accuracy, facilitating the design of novel compounds with specific properties. This interdisciplinary approach combines experimental data with theoretical calculations to accelerate the discovery process.

In conclusion, the combination of Aniline (CAS no 2424-53-5) and Sulfuric Acid represents a powerful tool in synthetic chemistry with diverse applications. From pharmaceuticals to advanced materials, these compounds continue to drive innovation across multiple industries. The latest research findings underscore their potential in addressing global challenges, particularly in medicine and environmental science. As our understanding deepens, new opportunities for utilization are likely to emerge, reinforcing their significance in modern chemistry.